Iodosobenzene
Overview
Description
Iodosobenzene, also known as Iodosylbenzene, is an organoiodine compound with the empirical formula C6H5IO . This colorless solid compound is used as an oxo transfer reagent in research laboratories examining organic and coordination chemistry .
Synthesis Analysis
Iodosobenzene is prepared from iodobenzene . It is prepared by first oxidizing iodobenzene by peracetic acid. Hydrolysis of the resulting diacetate affords "PhIO" .
Molecular Structure Analysis
The structure of iodosobenzene has been verified crystallographically . Related derivatives are also oligomeric . Its low solubility in most solvents and vibrational spectroscopy indicate that it is not molecular, but is polymeric, consisting of –I–O–I–O– chains . Theoretical studies show that the bonding between the iodine and oxygen atoms in iodosobenzene represents a single dative I-O sigma bond, confirming the absence of the double I=O bond .
Chemical Reactions Analysis
Iodosobenzene has no commercial uses, but in the laboratory, it is employed as an "oxo-transfer reagent" . It epoxidizes certain alkenes and converts some metal complexes into the corresponding oxo derivatives . Although it is an oxidant, it is also mildly nucleophilic . These oxo-transfer reactions operate by the intermediacy of adducts PhI=O→M, which release PhI .
Physical And Chemical Properties Analysis
Iodosobenzene has a molar mass of 220.01 g/mol . It appears as a colorless solid and has a density of 1.229 g cm −3 . It has a melting point of 210 ˚C and poor solubility in water .
Scientific Research Applications
Ring Contraction Reactions
Iodosobenzene is instrumental in ring contraction reactions, which are crucial for increasing molecular complexity. It promotes the oxidative rearrangement of cycloalkenes and cycloalkanones, leading to ring contraction with high selectivity . This process is valuable in synthesizing products that are otherwise challenging to obtain through conventional methods.
α-Azidation of Ketones
The compound facilitates the α-azidation of ketones, a significant reaction in synthesizing α-azido ketones . These ketones are essential intermediates in organic synthesis, and the use of iodosobenzene, combined with p-toluenesulphonic acid, offers a one-pot procedure for their preparation .
Hypervalent Iodine-Mediated Synthesis
As a hypervalent iodine reagent, iodosobenzene is used in various synthesis reactions. It can mediate the synthesis of vicinal diazides, which are valuable in multiple applications, including pharmaceuticals and materials science .
Elimination Reactions
Iodosobenzene is also involved in elimination reactions, where it can generate valent iodine species in situ. These reactions are significant in the study of reaction mechanisms and the development of new synthetic pathways .
Mechanism of Action
Target of Action
Iodosobenzene, an organoiodine compound, primarily targets β-dicarbonyl compounds . It is effective in the direct oxidation of these compounds to vicinal tricarbonyl compounds .
Mode of Action
Iodosobenzene interacts with its targets through a mechanism involving iodonium ylide, reactive carbene species, and an α-hydroxylated intermediate . This interaction results in the oxidation of β-dicarbonyl compounds to vicinal tricarbonyl compounds .
Biochemical Pathways
The primary biochemical pathway affected by iodosobenzene is the oxidation of β-dicarbonyl compounds . The downstream effects of this pathway include the formation of vicinal tricarbonyl compounds, which can be used as reactive intermediates in the synthesis of heterocyclic compounds .
Result of Action
The result of iodosobenzene’s action is the transformation of β-dicarbonyl compounds into vicinal tricarbonyl compounds . This transformation is useful in organic synthesis, particularly in the one-pot synthesis of heterocyclic compounds .
Action Environment
The action of iodosobenzene is influenced by environmental factors such as the presence of catalysts and the reaction conditions. For example, the oxidation of β-dicarbonyl compounds by iodosobenzene is catalyzed by iron (III) salts and occurs under mild and environmentally friendly conditions .
Safety and Hazards
Iodosobenzene is labeled as a danger according to GHS labeling . It has hazard statements H228, H271, H315, H319, H335 . Precautionary measures include avoiding heat, sparks, open flames, and other ignition sources . It is recommended to use explosion-proof electrical/ventilating/lighting equipment and to wear protective gloves, clothing, eye protection, and face protection .
Future Directions
Iodosobenzene has been repeatedly proven to be a powerful tool for the development of toxic, costly transition-metal-free advanced and impressive methodologies to construct a diverse array of different heterocycles . In this review, some selected viable and innovative strategies from 2007 to 2016 have been contemplated . Synthetic organic chemists are providing fresh stimuli to reinforce the theoretical predictions to grasp the unique nature of PhIO in dissimilar conditions .
properties
IUPAC Name |
iodosylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5IO/c8-7-6-4-2-1-3-5-6/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYJVVHFRSFVEJM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)I=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5IO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1060213 |
Source
|
| Record name | Benzene, iodosyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1060213 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellowish solid; [Merck Index] Light yellow powder; [TCI America MSDS] |
Source
|
| Record name | Iodosobenzene | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/14911 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Vapor Pressure |
0.7 [mmHg] |
Source
|
| Record name | Iodosobenzene | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/14911 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
536-80-1 |
Source
|
| Record name | Iodosylbenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=536-80-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Iodosobenzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000536801 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Iodosobenzene | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=406477 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzene, iodosyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzene, iodosyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1060213 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Iodosylbenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.864 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | IODOSOBENZENE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TWW7V7Q50P | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
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Feasible Synthetic Routes
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